Cas no 54920-84-2 (1,7-Naphthyridin-2-amine)

• Product Name: 1,7-Naphthyridin-2-amine
• CAS No: 54920-84-2
• MF: C₈H₇N₃
• MW: 145.161280870438
• CID: 1036481
• PubChem ID: 12272727
• Update Time: 2025-05-22

1,7-Naphthyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridin-2-amine
• 1,7-phthyridin-2-amine
• [1,7]naphthyridin-2-ylamine
• 2-amino-1,7-naphthyridine
• 2-Amino-1.7-naphthyridin
• AK128442
• CTK1E2885
• KB-216619
• EN300-658663
• 54920-84-2
• A923659
• AKOS006341769
• DTXSID10483507
• CS-0217012
• DB-345573
• SCHEMBL10615118
• DTXCID10434317

• MDL： MFCD18384671
• Inchi： 1S/C8H7N3/c9-8-2-1-6-3-4-10-5-7(6)11-8/h1-5H,(H2,9,11)
• InChI Key： KOWFARGAWQOYIZ-UHFFFAOYSA-N
• SMILES： N1C(=CC=C2C=CN=CC=12)N

Computed Properties

• Exact Mass: 145.06411
• Monoisotopic Mass: 145.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Boiling Point: 342.156°C at 760 mmHg
• PSA: 51.8

1,7-Naphthyridin-2-amine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,7-Naphthyridin-2-amine

Comprehensive Overview of 1,7-Naphthyridin-2-amine (CAS No. 54920-84-2): Properties, Applications, and Research Insights

1,7-Naphthyridin-2-amine (CAS No. 54920-84-2) is a heterocyclic organic compound belonging to the naphthyridine family, a class of nitrogen-containing bicyclic structures with significant relevance in medicinal chemistry and material science. This compound, characterized by its fused aromatic rings and amine functional group, has garnered attention for its versatile applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals frequently search for terms like "1,7-Naphthyridin-2-amine synthesis," "54920-84-2 applications," and "naphthyridine derivatives in drug discovery," reflecting its growing importance in interdisciplinary fields.

The molecular structure of 1,7-Naphthyridin-2-amine features a 1,7-naphthyridine core with an amino group at the 2-position, which enhances its reactivity and binding affinity in biological systems. This structural motif is pivotal in designing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and personalized medicine. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. Users often inquire about "1,7-Naphthyridin-2-amine solubility" and "stability under physiological conditions," underscoring the need for detailed physicochemical profiling.

In material science, CAS No. 54920-84-2 serves as a building block for organic semiconductors and luminescent materials, driven by the demand for flexible electronics and energy-efficient displays. Its π-conjugated system enables tunable optoelectronic properties, making it a candidate for OLEDs and sensors. Searches like "naphthyridine-based sensors" and "54920-84-2 in photovoltaics" reflect this niche application. Additionally, the compound's role in catalysis and metal-organic frameworks (MOFs) is explored for sustainable chemical processes, resonating with the global push toward green chemistry.

From a synthetic perspective, 1,7-Naphthyridin-2-amine can be prepared via cyclization reactions or functional group transformations of pre-existing naphthyridine scaffolds. Optimizing yield and purity remains a focus, as evidenced by queries such as "high-yield synthesis of 54920-84-2." Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, particularly in pharmaceutical-grade production. Regulatory compliance, including REACH and GMP standards, further emphasizes the compound's industrial significance.

Emerging trends also link 1,7-Naphthyridin-2-amine to computational drug design, where in silico modeling predicts its interactions with biological targets. This aligns with the rise of AI-driven drug discovery, a frequently searched topic. Furthermore, its structure-activity relationship (SAR) studies are vital for optimizing efficacy and reducing off-target effects, addressing concerns about drug safety and specificity. Environmental fate and biodegradability, though less explored, are gaining traction as sustainability becomes a priority.

In summary, 1,7-Naphthyridin-2-amine (CAS No. 54920-84-2) exemplifies the convergence of chemistry, biology, and materials science. Its multifaceted applications—from next-generation therapeutics to smart materials—position it as a compound of enduring scientific and commercial interest. By addressing common queries and highlighting cutting-edge research, this overview aims to serve as a authoritative resource for stakeholders across academia and industry.